Cas no 1935129-89-7 (1-(4,4-Dimethylpent-2-yn-1-yl)cyclopropane-1-carbaldehyde)

1-(4,4-Dimethylpent-2-yn-1-yl)cyclopropane-1-carbaldehyde is a specialized aldehyde featuring a cyclopropane core and a dimethyl-substituted alkyne side chain. This compound is of interest in synthetic organic chemistry due to its unique structural motifs, which enable its use as a versatile intermediate in the construction of complex molecules. The presence of both aldehyde and alkyne functional groups allows for selective transformations, including cycloadditions, nucleophilic additions, and cross-coupling reactions. Its rigid cyclopropane ring contributes to steric constraints, influencing reactivity and selectivity in synthetic pathways. The compound is particularly valuable in pharmaceutical and agrochemical research, where such scaffolds are employed for bioactive molecule development. Proper handling under inert conditions is recommended due to potential sensitivity.

1-(4,4-Dimethylpent-2-yn-1-yl)cyclopropane-1-carbaldehyde structure

1935129-89-7 structure

Product Name:1-(4,4-Dimethylpent-2-yn-1-yl)cyclopropane-1-carbaldehyde

CAS No:1935129-89-7

MF:C₁₁H₁₆O

MW:164.244143486023

CID:5703803

PubChem ID:130728191

Update Time:2025-06-07

1-(4,4-Dimethylpent-2-yn-1-yl)cyclopropane-1-carbaldehyde Chemical and Physical Properties

Names and Identifiers

- EN300-1619103
- 1-(4,4-Dimethylpent-2-yn-1-yl)cyclopropane-1-carbaldehyde
- 1935129-89-7
- Cyclopropanecarboxaldehyde, 1-(4,4-dimethyl-2-pentyn-1-yl)-
- Inchi： 1S/C11H16O/c1-10(2,3)5-4-6-11(9-12)7-8-11/h9H,6-8H2,1-3H3
- InChI Key： FQBRJNGDJBSECC-UHFFFAOYSA-N
- SMILES： O=CC1(CC#CC(C)(C)C)CC1

Computed Properties

Exact Mass: 164.120115130g/mol
Monoisotopic Mass: 164.120115130g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 12
Rotatable Bond Count: 3
Complexity: 239
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.4
Topological Polar Surface Area: 17.1Å²

Experimental Properties

Density: 1.015±0.06 g/cm3(Predicted)
Boiling Point: 225.2±13.0 °C(Predicted)

1-(4,4-Dimethylpent-2-yn-1-yl)cyclopropane-1-carbaldehyde Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-1619103-0.05g	1-(4,4-dimethylpent-2-yn-1-yl)cyclopropane-1-carbaldehyde	1935129-89-7	0.05g	$1393.0	2023-06-04
Enamine	EN300-1619103-0.1g	1-(4,4-dimethylpent-2-yn-1-yl)cyclopropane-1-carbaldehyde	1935129-89-7	0.1g	$1459.0	2023-06-04
Enamine	EN300-1619103-0.25g	1-(4,4-dimethylpent-2-yn-1-yl)cyclopropane-1-carbaldehyde	1935129-89-7	0.25g	$1525.0	2023-06-04
Enamine	EN300-1619103-0.5g	1-(4,4-dimethylpent-2-yn-1-yl)cyclopropane-1-carbaldehyde	1935129-89-7	0.5g	$1591.0	2023-06-04
Enamine	EN300-1619103-1.0g	1-(4,4-dimethylpent-2-yn-1-yl)cyclopropane-1-carbaldehyde	1935129-89-7	1g	$1658.0	2023-06-04
Enamine	EN300-1619103-2.5g	1-(4,4-dimethylpent-2-yn-1-yl)cyclopropane-1-carbaldehyde	1935129-89-7	2.5g	$3249.0	2023-06-04
Enamine	EN300-1619103-5.0g	1-(4,4-dimethylpent-2-yn-1-yl)cyclopropane-1-carbaldehyde	1935129-89-7	5g	$4806.0	2023-06-04
Enamine	EN300-1619103-10.0g	1-(4,4-dimethylpent-2-yn-1-yl)cyclopropane-1-carbaldehyde	1935129-89-7	10g	$7128.0	2023-06-04
Enamine	EN300-1619103-50mg	1-(4,4-dimethylpent-2-yn-1-yl)cyclopropane-1-carbaldehyde	1935129-89-7	50mg	$1188.0	2023-09-23
Enamine	EN300-1619103-100mg	1-(4,4-dimethylpent-2-yn-1-yl)cyclopropane-1-carbaldehyde	1935129-89-7	100mg	$1244.0	2023-09-23